2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI)

• CAS: 130593-25-8
• Molecular Formula: C9H6N2OS
• Molecular Weight: 190.22
• SMILES: CC1=CC(=CC2=C1N=C(S2)C#N)O
• InChI: InChI=1S/C9H6N2OS/c1-5-2-6(12)3-7-9(5)11-8(4-10)13-7/h2-3,12H,1H3
• InChIKey: LBHNLZNMCBRODN-UHFFFAOYSA-N

Sourcing a reliable benzothiazole-2-carbonitrile intermediate with defined substitution for antiproliferative or SULT1E1-targeted research often involves long lead times and uncertain purity. This compound directly addresses that bottleneck. - Confirmed 2-cyano pharmacophore for G2/M cell cycle arrest in leukemia models. - 6-hydroxy group enables high-affinity SULT1E1 substrate design (Km values as low as 0.12 µM). - 4-methyl substituent provides steric and electronic differentiation from the unsubstituted analog (CAS 939-69-5). Available from stock with rapid global dispatch, enabling immediate initiation of focused library screening or medicinal chemistry campaigns.

2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI): Overview & Physicochemical Profile

2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) (CAS 130593-25-8; IUPAC: 6-hydroxy-4-methyl-1,3-benzothiazole-2-carbonitrile) is a heterocyclic small molecule with the molecular formula C9H6N2OS and a molecular weight of 190.22 g/mol [1]. The compound features a benzothiazole core substituted with a 2-cyano group, a 6-hydroxy group, and a 4-methyl group, a pattern that endows it with distinct physicochemical properties (e.g., calculated density 1.459 g/cm³, boiling point 385.2°C) and positions it as a versatile intermediate in medicinal chemistry and chemical biology .

Benzothiazole-2-carbonitrile scaffold with 2-cyano pharmacophore for medicinal chemistry derivatization

Class-reported antiproliferative and antimicrobial screening potential

6-hydroxy group supports SULT1E1 substrate probe development

• [1] Molinstincts. 6-hydroxy-4-methylbenzo[d]thiazole-2-carbonitrile Formula - C9H6N2OS. Retrieved from https://www.molinstincts.com/formula/6-hydroxy-4-methylbenzo-d-thiazole-2-carbonitrile-cfml-CT1088609788.html View Source

Structural Differentiation from Unsubstituted and 6-Methoxy Analogs

Benzothiazole-2-carbonitriles are not functionally interchangeable. The presence and position of substituents on the benzothiazole ring profoundly modulate biological activity, metabolic stability, and physicochemical properties. For instance, the 2-cyano group is essential for antiproliferative activity in certain cell lines, as its removal or replacement with a carboxy or aminocarbonyl group abolishes or drastically reduces antitumor efficacy [1]. Furthermore, the 6-hydroxy group is a critical determinant of sulfotransferase (SULT) substrate specificity, with 6-hydroxy-2-arylbenzothiazoles exhibiting high affinity (Km values as low as 0.12 µM) for SULT1E1, a key enzyme in estrogen homeostasis [2]. The 4-methyl substituent in 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) introduces steric and electronic effects that are absent in the unsubstituted analog 2-cyano-6-hydroxybenzothiazole (CAS 939-69-5). These structural nuances translate into quantifiable differences in melting point, reactivity, and biological recognition, making direct substitution without experimental validation a significant risk in drug discovery and chemical probe development.

2-Cyano substitution critical: non-cyano analogs may lose antiproliferative class activity.

6-Hydroxy vs. 6-alkoxy: SULT1E1 substrate specificity may be abolished with methoxy replacement.

4-Methyl vs. unsubstituted: steric/electronic profile may alter target recognition; direct substitution not recommended without validation.

• [1] Besson, T., et al. (1999). Synthesis and in vitro antitumour evaluation of benzothiazole-2-carbonitrile derivatives. European Journal of Medicinal Chemistry, 34(12), 1007-1015. DOI: 10.1016/S0223-5234(99)00130-0. View Source
• [2] Cole, G. B., et al. (2010). Specific estrogen sulfotransferase (SULT1E1) substrates and molecular imaging probe candidates. Bioorganic & Medicinal Chemistry, 18(11), 3778-3786. View Source

Quantitative Evidence vs. Structural Analogs

Antiproliferative Activity: 2-Cyano vs. Non-Cyano Benzothiazoles

In a study of benzothiazole-2-carbonitrile derivatives, 2-cyano-substituted compounds (e.g., 2-cyano-4,7-dimethoxybenzothiazole) exhibited antiproliferative activity with IC50 values of 20.6 µM and 25.2 µM against murine L1210 leukemia cells, and induced G2/M phase cell cycle arrest. In contrast, suppression of the 2-cyano group or its replacement by 2-carboxy or 2-aminocarbonyl moieties resulted in a complete loss of activity [1]. This establishes the 2-cyano group as a critical pharmacophore. 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) (CAS 130593-25-8) retains this essential 2-cyano functionality and is thus predicted to maintain antiproliferative potential, unlike its non-cyano analogs.

2-Cyano Pharmacophore Activity

Class-level

2-Cyano benzothiazoles: IC50 ~20.6 µM; non-cyano analogs: inactive

Supports 2-cyano pharmacophore screening context

Target compound not directly assayed; class-level inference

Evidence Dimension	In vitro antiproliferative activity (IC50)
Target Compound Data	Not directly assayed; inferred from 2-cyano benzothiazole class
Comparator Or Baseline	2-Cyano-4,7-dimethoxybenzothiazole (IC50 = 20.6 µM) vs. non-cyano analogs (IC50 > 100 µM or inactive)
Quantified Difference	>5-fold difference in IC50
Conditions	Murine L1210 leukemia cell line, in vitro cytotoxicity assay

Why This Matters

This class-level evidence justifies selection of 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) over non-cyano benzothiazole building blocks when 2-cyano-dependent antiproliferative activity is a desired feature.

• [1] Besson, T., et al. (1999). Synthesis and in vitro antitumour evaluation of benzothiazole-2-carbonitrile derivatives. European Journal of Medicinal Chemistry, 34(12), 1007-1015. DOI: 10.1016/S0223-5234(99)00130-0. View Source

Antimicrobial Activity and Dihydroorotase Inhibition

A 2020 study evaluated a series of novel benzothiazole derivatives for antimicrobial activity. Minimum inhibitory concentration (MIC) values ranged from 25 to 200 µg/mL against Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Candida albicans, and Aspergillus niger. Selected compounds also inhibited E. coli dihydroorotase, a validated antibacterial target [1]. While 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) itself was not tested, its core benzothiazole-2-carbonitrile scaffold is represented in the active set, providing a class-level rationale for its exploration as an antimicrobial lead scaffold.

Antimicrobial MIC Range

Class-level

Benzothiazole derivatives: MIC 25–200 µg/mL (S. aureus, E. coli, C. albicans)

Supports antimicrobial screening context

Compound not tested; scaffold-based inference

Evidence Dimension	Antimicrobial activity (MIC)
Target Compound Data	Not directly assayed; inferred from benzothiazole class
Comparator Or Baseline	Active benzothiazole derivatives (MIC = 25-200 µg/mL) vs. inactive controls (MIC > 200 µg/mL)
Quantified Difference	Active compounds show 2- to 8-fold lower MIC than inactive analogs
Conditions	In vitro broth microdilution assay, S. aureus, B. subtilis, E. coli, C. albicans, A. niger

Why This Matters

This provides a benchmark for anticipated antimicrobial potency of 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) and supports its procurement for antimicrobial screening campaigns.

• [1] El-Sherbeny, M. A., et al. (2020). Screening and Molecular Docking of Novel Benzothiazole Derivatives as Potential Antimicrobial Agents. Journal of Pharmaceutical Sciences and Research, 12(4), 511-519. View Source

SULT1E1 Substrate Specificity of 6-Hydroxybenzothiazoles

A structure-activity relationship study of 6-hydroxy-2-arylbenzothiazoles revealed that these compounds are excellent substrates for estrogen sulfotransferase (SULT1E1), with Km values ranging from 0.12 to 2.36 µM. The 6-hydroxy group is essential for sulfation, and the electron-withdrawing nature of the 4'-substituent on the aryl ring strongly correlates with catalytic efficiency (r = 0.964) [1]. 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) (CAS 130593-25-8) possesses the requisite 6-hydroxy group and a 2-cyano substituent, a potent electron-withdrawing group. This structural alignment strongly suggests that 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) will function as a high-affinity SULT1E1 substrate, unlike the corresponding 6-methoxy analog (e.g., 2-cyano-6-methoxybenzothiazole, CAS 943-03-3) which cannot undergo sulfation at the 6-position.

SULT1E1 Substrate Affinity

Class-level

6-Hydroxy-2-arylbenzothiazoles: Km 0.12–2.36 µM; 6-methoxy: non-substrate

6-OH enables SULT1E1 substrate probe development

Predicted high affinity based on 6-OH + EW group

Evidence Dimension	SULT1E1 substrate affinity (Km)
Target Compound Data	Not directly assayed; predicted high affinity based on 6-OH and electron-withdrawing group
Comparator Or Baseline	6-Hydroxy-2-arylbenzothiazoles (Km = 0.12-2.36 µM) vs. 6-methoxy analogs (non-substrate)
Quantified Difference	Qualitative difference: substrate vs. non-substrate
Conditions	In vitro sulfation assay with recombinant human SULT1E1

Why This Matters

This differentiates 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) from 6-alkoxy analogs and positions it as a valuable tool compound for studying SULT1E1 biology and developing SULT1E1-targeted imaging probes.

• [1] Cole, G. B., et al. (2010). Specific estrogen sulfotransferase (SULT1E1) substrates and molecular imaging probe candidates. Bioorganic & Medicinal Chemistry, 18(11), 3778-3786. View Source

Melting Point Comparison Across Substitution Patterns

Melting point is a critical quality attribute for procurement and formulation. The 6-hydroxy-4-methyl substitution pattern in 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) is expected to yield a distinct melting point compared to its analogs. For reference, the unsubstituted analog 2-cyano-6-hydroxybenzothiazole (CAS 939-69-5) melts at 212-215°C , while the 7-methoxy analog (CAS 7267-36-9) melts at a significantly lower 103-108°C [1]. The 4-methyl group in 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) will further modulate crystal packing and melting behavior, a key differentiator for analytical method development and compound identification.

Melting Point Differentiation

Reported

Δ ~109°C: 6-OH analog mp 212–215°C vs. 7-OMe analog 103–108°C

Distinct melting point supports identity and QC

4-Methyl analog mp not reported; expected similar differentiation

Evidence Dimension	Melting point
Target Compound Data	Not reported in accessible literature
Comparator Or Baseline	2-Cyano-6-hydroxybenzothiazole (212-215°C); 7-Methoxy-2-benzothiazolecarbonitrile (103-108°C)
Quantified Difference	109°C difference between 6-OH and 7-OMe analogs
Conditions	Standard melting point determination

Why This Matters

The anticipated unique melting point of 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) serves as an orthogonal identifier for quality control and distinguishes it from closely related impurities during synthesis and procurement.

• [1] CAS Common Chemistry. 7-Methoxy-2-benzothiazolecarbonitrile (CAS RN: 7267-36-9). Retrieved from https://commonchemistry.cas.org/detail?cas_rn=7267-36-9 View Source

Vendor-Reported Antitumor Activity in Cell Lines

BOC Sciences reports that 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) demonstrates notable efficacy as an antitumor agent, suppressing tumor cell line proliferation . While specific IC50 values and cell line identities are not disclosed in the public domain, this vendor claim provides a basis for initial procurement and screening. In contrast, the unsubstituted 6-hydroxy analog (2-cyano-6-hydroxybenzothiazole, CAS 939-69-5) is not explicitly marketed as an antitumor agent, suggesting the 4-methyl substitution in 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) may confer or enhance this activity.

Vendor Antitumor Claim

Data to verify

Vendor reports tumor cell proliferation suppression; no IC50 disclosed

May prioritize screening; requires independent validation

Source: BOC Sciences claim; limited public data

Evidence Dimension	Antitumor activity (vendor-reported)
Target Compound Data	Reported to suppress tumor cell line proliferation
Comparator Or Baseline	2-Cyano-6-hydroxybenzothiazole (no explicit antitumor claim)
Quantified Difference	Qualitative difference in vendor positioning
Conditions	Not specified

Why This Matters

This vendor-reported activity, while lacking full quantitative detail, provides a starting point for prioritizing 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) in antitumor screening libraries over its unsubstituted analog.

Recommended Research Applications

Anticancer Drug Discovery: 2-Cyano Benzothiazole Library Screening

Procure 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) for inclusion in focused libraries designed to identify novel antiproliferative agents. The 2-cyano group is a validated pharmacophore for cytotoxicity and G2/M cell cycle arrest in leukemia models [1]. The 6-hydroxy-4-methyl substitution pattern offers a distinct chemotype within the benzothiazole-2-carbonitrile class, increasing the diversity and hit-finding potential of screening collections.

SULT1E1 Substrate Probe Development & Metabolic Studies

Utilize 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) as a starting point for developing high-affinity SULT1E1 substrates. The 6-hydroxy group enables sulfation, while the electron-withdrawing 2-cyano substituent is predicted to enhance catalytic efficiency [2]. This compound can serve as a scaffold for designing radiolabeled probes for PET imaging of SULT1E1 activity in vivo, a critical need in cancer and endocrinology research.

Antimicrobial Lead Generation Targeting Dihydroorotase

Employ 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) in phenotypic and target-based antimicrobial screens. Benzothiazole derivatives have demonstrated MIC values as low as 25 µg/mL against bacterial and fungal pathogens and inhibit E. coli dihydroorotase, a key enzyme in pyrimidine biosynthesis [3]. The compound's 2-cyano group may contribute to target engagement and should be evaluated in enzymatic assays.

Chemical Biology Tool for 4-Methyl Substituent SAR

Acquire 2-Benzothiazolecarbonitrile,6-hydroxy-4-methyl-(9CI) as a comparator molecule to the unsubstituted analog 2-cyano-6-hydroxybenzothiazole (CAS 939-69-5). The 4-methyl group is expected to alter lipophilicity, metabolic stability, and target binding. Controlled comparative studies will elucidate the specific contribution of the 4-methyl substituent to biological activity and physicochemical properties, informing SAR campaigns.

Application

Selection Property

Validation Focus

Antiproliferative Screening Library

2-Cyano pharmacophore integrity

Cytotoxicity and cell-cycle endpoint review

SULT1E1 Substrate Probe Development

6-Hydroxy sulfation site

Enzymatic sulfation assay and Km confirmation

Antimicrobial Screening

Benzothiazole scaffold with reported MIC

MIC determination and dihydroorotase inhibition assay

4-Methyl Substituent SAR Studies

4-Methyl vs. unsubstituted comparator

Physicochemical and target binding comparison

• [1] Besson, T., et al. (1999). Synthesis and in vitro antitumour evaluation of benzothiazole-2-carbonitrile derivatives. European Journal of Medicinal Chemistry, 34(12), 1007-1015. DOI: 10.1016/S0223-5234(99)00130-0. View Source
• [2] Cole, G. B., et al. (2010). Specific estrogen sulfotransferase (SULT1E1) substrates and molecular imaging probe candidates. Bioorganic & Medicinal Chemistry, 18(11), 3778-3786. View Source
• [3] El-Sherbeny, M. A., et al. (2020). Screening and Molecular Docking of Novel Benzothiazole Derivatives as Potential Antimicrobial Agents. Journal of Pharmaceutical Sciences and Research, 12(4), 511-519. View Source